Cas no 637748-38-0 (3-(2-methoxyphenyl)-7-(3-methylbut-2-en-1-yl)oxy-2-(trifluoromethyl)-4H-chromen-4-one)

• Product Name: 3-(2-methoxyphenyl)-7-(3-methylbut-2-en-1-yl)oxy-2-(trifluoromethyl)-4H-chromen-4-one
• CAS No: 637748-38-0
• MF: C₂₂H₁₉F₃O₄
• MW: 404.379077196121
• CID: 5555432
• Update Time: 2025-06-18

3-(2-methoxyphenyl)-7-(3-methylbut-2-en-1-yl)oxy-2-(trifluoromethyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyphenyl)-7-(3-methylbut-2-enoxy)-2-(trifluoromethyl)chromen-4-one
• 3-(2-methoxyphenyl)-7-(3-methylbut-2-en-1-yl)oxy-2-(trifluoromethyl)-4H-chromen-4-one

• Inchi： 1S/C22H19F3O4/c1-13(2)10-11-28-14-8-9-16-18(12-14)29-21(22(23,24)25)19(20(16)26)15-6-4-5-7-17(15)27-3/h4-10,12H,11H2,1-3H3
• InChI Key： DXTUPLFOVYIRNA-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)OC2=CC(OC/C=C(\C)/C)=CC=C2C(=O)C=1C1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(2-methoxyphenyl)-7-(3-methylbut-2-en-1-yl)oxy-2-(trifluoromethyl)-4H-chromen-4-one

3-(2-Methoxyphenyl)-7-(3-Methylbut-2-en-1-yl)oxy-2-(Trifluoromethyl)-4H-Chromen-4-one: A Comprehensive Overview

CAS No. 637748-38-0, also known as 3-(2-methoxyphenyl)-7-(3-methylbut-2-en-1-yl)oxy-2-(trifluoromethyl)-4H-chromen-4-one, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenones, which are known for their diverse biological activities and potential therapeutic applications.

The structure of 3-(2-methoxyphenyl)-7-(3-methylbut-2-en-1-yl)oxy-2-(trifluoromethyl)-4H-chromen-4-one is characterized by a chromene core with several functional groups that contribute to its unique properties. The methoxyphenyl group at the 3-position, the methylbut-2-en-1-yl group at the 7-position, and the trifluoromethyl group at the 2-position are key structural features that influence its biological activity and pharmacological profile.

Recent studies have highlighted the potential of this compound in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that 3-(2-methoxyphenyl)-7-(3-methylbut-2-en-1-yl)oxy-2-(trifluoromethyl)-4H-chromen-4-one exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, this compound has also been investigated for its potential as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have demonstrated that 3-(2-methoxyphenyl)-7-(3-methylbut-2-en-1-yl)oxy-2-(trifluoromethyl)-4H-chromen-4-one can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 3-(2-methoxyphenyl)-7-(3-methylbut-2-en-1-yl)oxy-2-(trifluoromethyl)-4H-chromen-4-one have also been studied extensively. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication. Additionally, its low toxicity profile in preclinical studies suggests that it may have a favorable safety margin for human use.

In terms of synthetic methods, several approaches have been developed to prepare 3-(2-methoxyphenyl)-7-(3-methylbut-2-en-1-yl)oxy-2-(trifluoromethyl)-4H-chromen-4-one. One common method involves the condensation of a suitable chalcone with a substituted phenol followed by cyclization and functional group modification. The use of microwave-assisted synthesis has been shown to significantly improve the yield and purity of the final product, making it an attractive option for large-scale production.

The potential applications of 3-(2-methoxyphenyl)-7-(3-methylbut-2-en-1-yl)oxy-2-(trifluoromethyl)-4H-chromen-4-one extend beyond inflammation and cancer. Recent studies have explored its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary results suggest that this compound can reduce oxidative stress and inhibit neuroinflammation, which are key factors in the progression of these diseases.

In conclusion, 3-(2-methoxyphenyl)-7-(3-methylbut-2-en-1-yloxy)-2-(trifluoromethyl)-4H-chromenone (CAS No. 637748–38–0) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new insights into its mechanisms of action and potential benefits, this compound is poised to play a significant role in advancing our understanding and treatment of several important diseases.